Cas no 2228329-35-7 (2-bromo-4-chloro-6-(2-hydroxypropan-2-yl)phenol)

• Product Name: 2-bromo-4-chloro-6-(2-hydroxypropan-2-yl)phenol
• CAS No: 2228329-35-7
• MF: C₉H₁₀BrClO₂
• MW: 265.531501293182
• CID: 6370967
• PubChem ID: 165644187
• Update Time: 2025-05-21

2-bromo-4-chloro-6-(2-hydroxypropan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-chloro-6-(2-hydroxypropan-2-yl)phenol
• EN300-1922594
• 2228329-35-7

• Inchi： 1S/C9H10BrClO2/c1-9(2,13)6-3-5(11)4-7(10)8(6)12/h3-4,12-13H,1-2H3
• InChI Key： ZXPQWOOMFVULEP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)C(C)(C)O)Cl

Computed Properties

• Exact Mass: 263.95527g/mol
• Monoisotopic Mass: 263.95527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-bromo-4-chloro-6-(2-hydroxypropan-2-yl)phenol

Comprehensive Overview of 2-Bromo-4-Chloro-6-(2-Hydroxypropan-2-yl)Phenol (CAS No. 2228329-35-7)

The compound 2-bromo-4-chloro-6-(2-hydroxypropan-2-yl)phenol (CAS No. 2228329-35-7) is a halogenated phenolic derivative with significant applications in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical research. Its unique structural features, including the bromo and chloro substituents alongside a tertiary alcohol group, make it a versatile building block for advanced organic transformations. Researchers and industries are increasingly exploring its potential due to its reactivity and compatibility with modern green chemistry principles.

In recent years, the demand for halogenated phenols like 2-bromo-4-chloro-6-(2-hydroxypropan-2-yl)phenol has surged, driven by their role in developing biodegradable materials and sustainable agrochemicals. A 2023 market analysis highlighted its growing use in crop protection formulations, aligning with the global push for eco-friendly pest control. The compound’s hydroxypropan-2-yl moiety further enhances its solubility, a critical factor for formulations requiring aqueous compatibility—a key focus in green solvent research.

From a synthetic perspective, CAS 2228329-35-7 is often utilized in cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig protocols, to construct complex aromatic systems. Its phenolic hydroxyl group allows for selective functionalization, making it valuable in drug discovery pipelines targeting antibacterial and antifungal agents. Notably, its halogenated structure is pivotal in designing enzyme inhibitors, a hot topic in precision medicine.

Environmental and safety profiles of 2-bromo-4-chloro-6-(2-hydroxypropan-2-yl)phenol are frequently queried in regulatory databases. Studies confirm its stability under standard storage conditions, with degradation pathways favoring non-toxic metabolites. This aligns with REACH and EPA guidelines, addressing concerns about persistent organic pollutants (POPs). Its low volatility also minimizes occupational exposure risks, a priority in industrial hygiene standards.

Innovations in catalysis have further amplified the utility of this compound. For instance, photoredox catalysis techniques now enable milder reaction conditions for its derivatization, reducing energy consumption—a response to the carbon footprint challenges in chemical manufacturing. Such advancements resonate with the circular economy model, where waste minimization and atom efficiency are paramount.

In analytical chemistry, CAS 2228329-35-7 is characterized via HPLC-MS and NMR spectroscopy, with fragmentation patterns well-documented in mass spectral libraries. These methods ensure batch-to-batch consistency, critical for GMP compliance in pharmaceutical applications. The compound’s UV absorption properties also make it a candidate for sensor development, particularly in environmental monitoring devices detecting halogenated contaminants.

Future prospects for 2-bromo-4-chloro-6-(2-hydroxypropan-2-yl)phenol include explorations in bioorthogonal chemistry and click chemistry, where its halogen handles could enable site-specific labeling of biomolecules. As AI-driven drug design accelerates, this compound’s QSAR (Quantitative Structure-Activity Relationship) data is being curated in cheminformatics platforms to predict novel bioactive derivatives.

To summarize, 2-bromo-4-chloro-6-(2-hydroxypropan-2-yl)phenol (CAS No. 2228329-35-7) exemplifies the intersection of traditional organic synthesis and cutting-edge applications. Its adaptability to green chemistry, pharmaceutical innovation, and material science ensures its relevance in addressing contemporary scientific and industrial challenges.